Explore by Category Oxides & Ceramics

Molybdenum dioxide

Molybdenum dioxide, a chemical compound, is a versatile material extensively used in scientific research. With its exceptional properties, this compound finds applications in various fields, including catalysis, energy storage, and electronic devices. Its unique characteristics make it a promising candidate for future advancements.

CAS No.:18868-43-4

Molecular Formula:MoO2

Molecular Weight:127.9 g/mol

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Lead tetroxide

Lead tetroxide, a chemical compound composed of lead and oxygen, holds immense potential in scientific research. Its versatile properties enable applications in diverse fields like battery technology, ceramics, and analytical chemistry. This compound's significance lies in its ability to contribute to advancements in these areas through its unique characteristics and reactivity.

CAS No.:1314-41-6

Molecular Formula:Pb3O4
O4Pb3

Molecular Weight:686 g/mol

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Potassium hexafluorozirconate

Potassium hexafluorozirconate is a chemical compound used in scientific research. It possesses diverse applications, ranging from catalysts in organic synthesis to corrosion inhibitors. Its unique properties make it an essential material for various scientific investigations.

CAS No.:16923-95-8

Molecular Formula:F6K2Zr

Molecular Weight:283.41 g/mol

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Molybdenum silicide

Molybdenum disilicide (MoSi2) is a chemical compound widely used in scientific research. With its exceptional heat resistance and electrical conductivity, MoSi2 finds applications in high-temperature environments, such as aerospace and energy sectors. Its versatility makes it a valuable material for various scientific investigations.

CAS No.:12136-78-6

Molecular Formula:MoSi2

Molecular Weight:152.1 g/mol

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3-Phenoxypropylene di(acetate)

Introducing 3-Phenoxypropylene di(acetate) - a versatile chemical compound used in scientific research. Its unique properties make it valuable for various applications ranging from pharmaceuticals to polymer synthesis. Dive into the world of this compound to unlock its potential! (181 characters)

CAS No.:75-20-7

Molecular Formula:C13H16O5

Molecular Weight:252.26 g/mol

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Ruthenium(IV) oxide hydrate

Ruthenium(IV) oxide hydrate, a versatile chemical compound, finds application in diverse scientific research. Its unique properties make it valuable for catalysis, energy storage, and sensing applications.

CAS No.:32740-79-7

Molecular Formula:H2O3Ru

Molecular Weight:151.1 g/mol

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